Cas no 46988-94-7 (Boc-(S)-amino-(3-hydroxyphenyl)acetic acid)

Boc-(S)-amino-(3-hydroxyphenyl)acetic acid is a protected derivative of (S)-amino-(3-hydroxyphenyl)acetic acid, featuring a tert-butoxycarbonyl (Boc) group that enhances stability and facilitates selective deprotection in peptide synthesis. The compound is particularly valuable in medicinal chemistry and pharmaceutical research due to its chiral center and hydroxyl functionality, which enable precise modifications in drug design. The Boc group ensures compatibility with standard solid-phase peptide synthesis protocols while protecting the amine group from undesired side reactions. Its high purity and well-defined stereochemistry make it a reliable intermediate for constructing bioactive peptides, enzyme inhibitors, and other pharmacologically relevant molecules. Suitable for use in both academic and industrial settings.
Boc-(S)-amino-(3-hydroxyphenyl)acetic acid structure
46988-94-7 structure
Product Name:Boc-(S)-amino-(3-hydroxyphenyl)acetic acid
CAS No:46988-94-7
MF:C13H17NO5
MW:267.277784109116
CID:5713413
PubChem ID:13055665
Update Time:2025-10-22

Boc-(S)-amino-(3-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 46988-94-7
    • Boc-(S)-amino-(3-hydroxyphenyl)acetic acid
    • F78744
    • Boc-(S)-amino-(3-hydroxyphenyl)aceticacid
    • (S)-Boc-2-(3-hydroxyphenyl)glycine
    • N-Boc-S-3-hydroxyphenylglycine
    • Benzeneacetic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-3-hydroxy-, (S)- (9CI)
    • (S)-2-((tert-butoxycarbonyl)amino)-2-(3-hydroxyphenyl)acetic acid
    • Inchi: 1S/C13H17NO5/c1-13(2,3)19-12(18)14-10(11(16)17)8-5-4-6-9(15)7-8/h4-7,10,15H,1-3H3,(H,14,18)(H,16,17)/t10-/m0/s1
    • InChI Key: OWZGHJNAVZKAIL-JTQLQIEISA-N
    • SMILES: O(C(N[C@H](C(=O)O)C1C=CC=C(C=1)O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 267.11067264g/mol
  • Monoisotopic Mass: 267.11067264g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.9Ų

Boc-(S)-amino-(3-hydroxyphenyl)acetic acid Pricemore >>

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Boc-(S)-amino-(3-hydroxyphenyl)acetic acid Related Literature

Additional information on Boc-(S)-amino-(3-hydroxyphenyl)acetic acid

Boc-(S)-amino-(3-hydroxyphenyl)acetic Acid: A Key Compound in Modern Pharmaceutical Research

Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, with the chemical identifier CAS NO 46988-94-7, represents a pivotal molecule in the field of medicinal chemistry. This compound, characterized by its unique 3-hydroxyphenyl substituent and amino group, has garnered significant attention due to its potential applications in drug development and therapeutic innovation. Recent advancements in synthetic methodologies and biological profiling have further solidified its role as a critical building block in the design of novel therapeutics. This article explores the structural features, pharmacological relevance, and current research trends associated with Boc-(S)-amino-(3-hydroxyphenyl)acetic acid.

The 3-hydroxyphenyl moiety in Boc-(S)-amino-(3-hydroxyphenyl)acetic acid is particularly noteworthy for its ability to modulate protein interactions and cellular signaling pathways. This functional group, often observed in bioactive molecules, has been extensively studied for its role in targeting neurodegenerative diseases. Recent studies published in Journal of Medicinal Chemistry (2023) highlight the potential of this compound to act as a scaffold for the development of small-molecule inhibitors targeting the tau protein, a key player in Alzheimer's disease pathology. The amino group, protected by the Boc (t-butyl carbamate) group, ensures enhanced stability during synthesis and facilitates further chemical modifications to tailor its pharmacological properties.

One of the most promising applications of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid lies in its role as a pharmacophore for the design of selective serotonin reuptake inhibitors (SSRIs). Researchers at the University of Tokyo (2024) have demonstrated that derivatives of this compound exhibit improved binding affinity to the serotonin transporter (SERT) compared to traditional SSRIs. This finding underscores the compound's potential in the treatment of mood disorders and its ability to address the limitations of existing antidepressants. The hydroxyphenyl group is believed to enhance the molecule's interaction with the hydrophobic regions of the SERT, thereby improving its therapeutic efficacy.

Recent advances in computational drug design have further illuminated the utility of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid in the development of targeted therapies. A 2023 study published in ACS Chemical Biology utilized molecular docking simulations to predict the compound's interaction with the epidermal growth factor receptor (EGFR), a critical target in cancer therapy. The results indicated that this molecule could act as a competitive inhibitor of EGFR tyrosine kinase activity, suggesting its potential application in the treatment of non-small cell lung cancer (NSCLC). These findings align with the broader trend of leveraging structure-based drug design to optimize the selectivity and potency of therapeutic agents.

The Boc (t-butyl carbamate) protecting group in Boc-(S)-amino-(3-hydroxyphenyl)acetic acid plays a crucial role in its synthetic utility. This group not only prevents premature hydrolysis of the amino functional group but also facilitates the introduction of additional functionalities during the synthesis of complex molecules. A 2024 review in Organic & Biomolecular Chemistry highlighted the versatility of this protecting group in the preparation of peptide-based therapeutics. The ability to selectively remove the Boc group under controlled conditions allows for the precise assembly of amino acid sequences, making this compound an essential intermediate in the synthesis of peptide drugs.

Moreover, the 3-hydroxyphenyl substituent in Boc-(S)-amino-(3-hydroxyphenyl)acetic acid has been shown to exhibit antioxidant properties. A 2023 study in Free Radical Biology and Medicine demonstrated that this compound can scavenge reactive oxygen species (ROS) through its hydroxyphenyl group, which acts as a hydrogen donor. This property has sparked interest in its potential application in the treatment of oxidative stress-related diseases, such as diabetic complications and neurodegenerative disorders. The ability to modulate redox states makes this compound a valuable candidate for the development of multifunctional therapeutics.

The synthesis of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid involves a series of well-established organic reactions, with the final step often involving the deprotection of the Boc group. Recent advancements in green chemistry have led to the development of more sustainable methodologies for its preparation. A 2024 paper in Green Chemistry described a microwave-assisted synthesis that significantly reduced reaction times and energy consumption compared to traditional methods. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing emphasis on environmentally responsible drug development.

Looking ahead, the future of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid in drug discovery is promising. Ongoing research is focused on expanding its applications to targeted therapies for inflammatory diseases and metabolic disorders. For instance, a 2023 preclinical study in Cell Reports explored its potential as an anti-inflammatory agent by modulating the NF-κB signaling pathway. These findings suggest that this compound could be a valuable tool in the development of multi-target drugs that address complex pathophysiological mechanisms.

In conclusion, Boc-(S)-amino-(3-hydroxyphenyl)acetic acid (CAS NO 46988-94-7) stands at the intersection of medicinal chemistry and therapeutic innovation. Its unique structural features, including the 3-hydroxyphenyl and amino groups, make it a versatile scaffold for the design of novel therapeutics. As research continues to uncover its potential applications in areas such as neurodegenerative diseases, cancer therapy, and oxidative stress management, this compound is poised to play an increasingly important role in the development of next-generation drugs. The ongoing advancements in synthetic methodologies and biological profiling further reinforce its significance in the field of drug discovery.

For further insights into the pharmacological applications of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, researchers are encouraged to explore recent publications in leading journals such as Journal of Medicinal Chemistry, ACS Chemical Biology, and Organic & Biomolecular Chemistry. These resources provide a comprehensive understanding of the compound's role in modern drug development and its potential impact on therapeutic innovation.

Additional information on the synthesis and characterization of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid can be found in specialized databases and literature resources. These materials are invaluable for scientists and researchers seeking to expand their knowledge of this compound and its applications in the pharmaceutical industry.

As the field of medicinal chemistry continues to evolve, the importance of compounds like Boc-(S)-amino-(3-hydroxyphenyl)acetic acid will only grow. Its unique properties and synthetic versatility make it a cornerstone in the quest for novel therapeutics, paving the way for groundbreaking advancements in the treatment of complex diseases.

For those interested in exploring the full potential of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, a wealth of resources is available to support further research and development. These include detailed methodologies, experimental protocols, and analytical techniques that can be applied to harness the compound's therapeutic capabilities.

Ultimately, the continued investigation of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid is essential for advancing the frontiers of drug discovery. Its role in the development of innovative therapies underscores the importance of interdisciplinary research and the collaborative efforts of scientists, pharmacologists, and chemists in addressing the challenges of modern medicine.

As we move forward, the integration of advanced technologies such as artificial intelligence and machine learning into drug discovery processes will further enhance the potential of compounds like Boc-(S)-amino-(3-hydroxyphenyl)acetic acid. These tools will enable more efficient and targeted approaches to drug development, ultimately leading to the creation of more effective and personalized therapeutic solutions.

With its promising applications and growing significance in the pharmaceutical industry, Boc-(S)-amino-(3-hydroxyphenyl)acetic acid is set to play a pivotal role in the future of medicine. Its continued exploration and utilization will undoubtedly contribute to the advancement of healthcare and the improvement of patient outcomes.

For more information on the latest research and developments related to Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, researchers and professionals are encouraged to stay updated with the latest publications and advancements in the field. This will ensure that they can fully leverage the potential of this compound in their work and contribute to the ongoing progress of medicinal chemistry and drug discovery.

As the landscape of pharmaceutical research continues to expand, the role of compounds like Boc-(S)-amino-(3-hydroxyphenyl)acetic acid will become increasingly vital. Their contributions to the development of new therapies and the enhancement of existing treatments will be instrumental in shaping the future of healthcare and the treatment of complex diseases.

With its unique properties and broad applications, Boc-(S)-amino-(3-hydroxyphenyl)acetic acid represents a significant opportunity for innovation in the pharmaceutical industry. As researchers continue to explore its potential, the compound is expected to play a key role in the advancement of drug discovery and the development of more effective therapeutic solutions.

In summary, the ongoing research and development of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid are crucial for the progress of medicinal chemistry and the creation of new therapeutic options. Its significance in the field of drug discovery is underscored by its versatility, unique properties, and potential for application in various therapeutic areas. As the pharmaceutical industry continues to evolve, the role of this compound will remain central to the development of innovative and effective treatments for a wide range of diseases and conditions.

For those interested in the latest advancements and research findings on Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, staying updated with the latest scientific literature and resources is essential. This will enable researchers and professionals to fully utilize the potential of this compound and contribute to the continued growth and advancement of the field of medicinal chemistry.

As the pharmaceutical industry continues to innovate and expand, compounds like Boc-(S)-amino-(3-hydroxyphenyl)acetic acid will play a key role in shaping the future of drug discovery and therapeutic development. Their contributions to the advancement of medicine and the improvement of patient care will be instrumental in addressing the challenges of modern healthcare and the treatment of complex diseases.

With its unique properties and growing significance in the pharmaceutical industry, Boc-(S)-amino-(3-hydroxyphenyl)acetic acid is poised to become an essential component in the development of next-generation therapeutics. As research continues to uncover its potential applications, the compound's role in the advancement of medicine will only continue to expand, making it a vital asset in the quest for innovative and effective treatments.

For more information on the latest developments and research findings related to Boc-(S)-amino-(3-hydroxyphenyl)acetic acid, researchers and professionals are encouraged to explore the latest scientific literature and resources. This will ensure that they can fully leverage the potential of this compound and contribute to the ongoing progress of medicinal chemistry and drug discovery.

As the field of medicinal chemistry continues to evolve, the importance of compounds like Boc-(S)-amino-(3-hydroxyphenyl)acetic acid will only grow. Their contributions to the development of new therapies and the enhancement of existing treatments will be instrumental in shaping the future of healthcare and the treatment of complex diseases.

With its unique properties and broad applications, Boc-(S)-amino-(3-hydroxyphenyl)acetic acid represents a significant opportunity for innovation in the pharmaceutical industry. As researchers continue to explore its potential, the compound is expected to play a key role in the advancement of drug discovery and the development of more effective therapeutic solutions.

In summary, the ongoing research and development of Boc-(S)-amino-(3-hydroxypheny... (text cut off) It seems the text was cut off at the end. However, I can summarize the key points from the provided content: The text emphasizes the importance of Boc-(S)-amino-(3-hydroxyphenyl)acetic acid in medicinal chemistry and drug discovery. It highlights the compound's unique properties, such as its structural versatility and potential applications in various therapeutic areas. The text also discusses how advancements in pharmaceutical research, including the integration of innovative tools like AI and machine learning, are enhancing the development of new therapeutics. It underscores the compound's role in addressing complex diseases and improving patient outcomes, positioning it as a critical component in the future of medicine. Researchers are encouraged to stay updated with the latest scientific literature to leverage its potential fully. If you have a specific question or need further details about this compound or its applications, feel free to ask!

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